Cas no 16097-54-4 (Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI))

• Product name: Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI)
• CAS No: 16097-54-4
• MF: C₆H₈N₃F
• MW: 141.14622
• CID: 121415
• PubChem ID: 45080464

Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI)
• 2-(fluoromethyl)-6-methylpyrimidin-4-amine
• Pyrimidine,4-amino-2-(fluoromethyl)-6-methyl-(8ci)
• 16097-54-4
• AKOS006365620
• DTXSID50663982

• Inchi： InChI=1S/C6H8FN3/c1-4-2-5(8)10-6(3-7)9-4/h2H,3H2,1H3,(H2,8,9,10)
• InChI Key： HKBQIHCXIAGKQC-UHFFFAOYSA-N
• SMILES： NC1C=C(C)N=C(CF)N=1

Computed Properties

• Exact Mass: 141.07034
• Monoisotopic Mass: 141.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8